Cas no 31081-08-0 ([(4-Nitrophenyl)sulfonyl]methyl 4-methylbenzenesulfonate)

• Product name: [(4-Nitrophenyl)sulfonyl]methyl 4-methylbenzenesulfonate
• CAS No: 31081-08-0
• MF: C₁₄H₁₃NO₇S₂
• MW: 371.385521650314
• CID: 2664478

[(4-Nitrophenyl)sulfonyl]methyl 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• [(4-Nitrophenyl)sulfonyl]methyl 4-methylbenzenesulfonate
• NBZIWHFDDGNMEZ-UHFFFAOYSA-N
• Methanol, [(4-nitrophenyl)sulfonyl]-, 4-methylbenzenesulfonate
• [(4-Nitrophenyl)sulfonyl]methyl 4-methylbenzenesulfonate #

• Inchi： 1S/C14H13NO7S2/c1-11-2-6-14(7-3-11)24(20,21)22-10-23(18,19)13-8-4-12(5-9-13)15(16)17/h2-9H,10H2,1H3
• InChI Key： NBZIWHFDDGNMEZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(COS(C1C=CC(C)=CC=1)(=O)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 626
• Topological Polar Surface Area: 140